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Compound of Interest

Compound Name: DBCO-Sulfo-Link-Biotin

Cat. No.: B606972

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the water solubility of DBCO-Sulfo-
Link-Biotin, a critical reagent in bioconjugation and drug development. Understanding its
solubility characteristics is paramount for the successful design and execution of experiments
involving copper-free click chemistry. This document outlines quantitative solubility data,
detailed experimental protocols for its dissolution, and a typical experimental workflow.

Core Concepts

DBCO-Sulfo-Link-Biotin is a bifunctional molecule designed for the efficient labeling of azide-
modified biomolecules. Its structure incorporates three key moieties:

e Dibenzocyclooctyne (DBCO): A strained alkyne that reacts specifically with azides via Strain-
Promoted Alkyne-Azide Cycloaddition (SPAAC), a type of copper-free click chemistry.

« Biotin: A high-affinity ligand for streptavidin, enabling robust detection, purification, and
immobilization of labeled molecules.

» Sulfo Group (Sulfonate): A negatively charged group that significantly enhances the water
solubility of the molecule, making it ideal for reactions in aqueous biological buffers.[1][2]
This group also renders the reagent membrane-impermeable, allowing for the specific
labeling of cell surface proteins.[1][3]
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The hydrophilic nature of the sulfo group is a key feature that distinguishes it from non-

sulfonated analogs like DBCO-Biotin, which exhibit lower water solubility.[1]

Quantitative Solubility Data

The water solubility of DBCO-Sulfo-Link-Biotin is a key parameter for its application in

biological systems. The presence of the sulfonate group allows for its direct use in aqueous

buffers without the need for significant amounts of organic co-solvents.

Solvent/Buffer

Reported Solubility

Molar Concentration

Notes

Phosphate-Buffered

This is the most

) >5mM > 3.27 mg/mL relevant value for
Saline (PBS) ) ) o
biological applications.
Generally described
Water Soluble Not specified as "aqueous soluble"

or "water soluble".[3]

Dimethyl Sulfoxide
(DMSO)

10 mM[4] - 50 mg/mL

6.54 mM - 76.48 mM

Soluble at high
concentrations. Often
used to prepare
concentrated stock

solutions.

Dimethylformamide

Another common

organic solvent for

Soluble Not specified )
(DMF) creating stock
solutions.
In a solution of 10%
DMSO, 40% PEG300,
Mixed Solvent (for in 5% Tween-80, and
>1.25 mg/mL[1] 1.91 mM

Vivo use)

45% Saline.
Saturation was not
reached.[1]

Molecular Weight of DBCO-Sulfo-Link-Biotin is approximately 653.77 g/mol .
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Experimental Protocols
Preparation of an Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution of DBCO-Sulfo-Link-Biotin
in Phosphate-Buffered Saline (PBS), pH 7.4.

Materials:

DBCO-Sulfo-Link-Biotin

Phosphate-Buffered Saline (PBS), pH 7.4

Vortex mixer

Microcentrifuge
Procedure:

o Equilibrate Reagent: Allow the vial of DBCO-Sulfo-Link-Biotin to come to room temperature
before opening to prevent moisture condensation.

o Weigh Reagent: Weigh out the desired amount of DBCO-Sulfo-Link-Biotin in a suitable
microcentrifuge tube. For example, for 1 mL of a 10 mM solution, weigh out 6.54 mg.

» Add Buffer: Add the calculated volume of PBS (pH 7.4) to the microcentrifuge tube.

» Dissolve: Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, gentle
warming to 37°C can be applied.

» Clarify: Briefly centrifuge the tube to pellet any undissolved particulates.

o Use Immediately: It is recommended to use the freshly prepared aqueous solution
immediately. For short-term storage, keep on ice and protected from light. For longer-term
storage, it is advisable to prepare stock solutions in anhydrous DMSO, which are stable for
up to 3 months when stored at -20°C.

Note: Avoid using buffers that contain primary amines, such as Tris, as they can compete with
the intended labeling reaction if the DBCO reagent also contains an amine-reactive group
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(which DBCO-Sulfo-Link-Biotin does not, but is a good general practice).

Experimental Workflow and Visualizations

DBCO-Sulfo-Link-Biotin is a cornerstone reagent for the biotinylation of azide-modified
biomolecules via copper-free click chemistry. The general workflow is applicable to a wide
range of targets, including proteins, glycoproteins, and nucleic acids.

General Workflow for Biotinylation using DBCO-Sulfo-
Link-Biotin

The following diagram illustrates the typical experimental steps for labeling and detecting an
azide-modified protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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